Cas no 898781-93-6 ( )

• Product Name: &nbsp
• CAS No: 898781-93-6
• MF: C₁₆H₂₂OS
• MW: 262.410283565521
• MDL: MFCD03843296
• CID: 871899
• PubChem ID: 24726016
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXYL 2-(4-THIOMETHYLPHENYL)ETHYL KETONE
• CYCLOHEXYL2-(4-THIOMETHYLPHENYL)ETHYL KETONE
• MFCD03843296
• 898781-93-6
• 1-Cyclohexyl-3-[4-(methylsulfanyl)phenyl]propan-1-one
• 1-cyclohexyl-3-(4-methylsulfanylphenyl)propan-1-one
• DTXSID60644409
• AKOS016021440
•  

• MDL： MFCD03843296
• Inchi： 1S/C16H22OS/c1-18-15-10-7-13(8-11-15)9-12-16(17)14-5-3-2-4-6-14/h7-8,10-11,14H,2-6,9,12H2,1H3
• InChI Key： VYSRWGLCJADJIS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 262.13913649g/mol
• Monoisotopic Mass: 262.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers